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Welcome to the technical support center for researchers, scientists, and drug development
professionals. This guide provides in-depth troubleshooting advice and practical strategies to
control and minimize the formation of unwanted over-fluorinated products in your chemical
syntheses. Over-fluorination, the addition of more fluorine atoms than desired, is a common
challenge that can significantly impact yield, purity, and the biological properties of target
molecules. This resource is designed to help you understand the underlying causes and
implement effective solutions.

Part 1: Quick Troubleshooting & FAQs
This section addresses the most common issues encountered during fluorination reactions.

Question 1: My reaction consistently yields a mixture of mono- and di-fluorinated products. How
can | improve selectivity for the mono-fluorinated compound?

Answer: This is a classic selectivity problem often rooted in the relative reactivity of the starting
material and the mono-fluorinated product. If the mono-fluorinated product is as reactive or
more reactive than the starting material, over-fluorination is likely.
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¢ Immediate Actions:

o Reduce Stoichiometry: Carefully decrease the equivalents of your fluorinating agent. Start
with a sub-stoichiometric amount (e.g., 0.8-0.9 equivalents) and incrementally increase it
while monitoring the reaction. This ensures the fluorinating agent is the limiting reagent.

o Lower the Temperature: Many fluorination reactions are highly exothermic.[1] Reducing
the temperature can slow down the reaction rates, often favoring the kinetically controlled
mono-fluorinated product over the thermodynamically more stable, but higher activation
energy, di-fluorinated product.[2][3][4]

o Slow Addition: Instead of adding the fluorinating agent all at once, use a syringe pump to
add it slowly over several hours. This keeps the instantaneous concentration of the
fluorinating agent low, minimizing the chance of a second fluorination event on the newly
formed mono-fluorinated product.

Question 2: I'm observing significant starting material decomposition and charring, along with
over-fluorination. What's happening?

Answer: This suggests that your reaction conditions are too harsh or your fluorinating agent is
too reactive for your specific substrate.

¢ Immediate Actions:

o Switch to a Milder Fluorinating Agent: If you are using a highly reactive agent like
Selectfluor, consider a milder alternative like N-Fluorobenzenesulfonimide (NFSI).[5][6]
The choice of reagent should be guided by the specific requirements of your substrate.[5]
A historical perspective on the development and relative reactivity of various N-F agents
can provide valuable context.[7][8]

o Check Solvent Compatibility: Ensure your solvent is not reacting with the fluorinating
agent. For example, Selectfluor can react exothermically and dangerously with solvents
like DMF, pyridine, and DMSO. Acetonitrile is a commonly used and generally compatible
solvent for many fluorination reactions.

o Use a Bulffer: If your reaction generates acid (like HF), it can catalyze decomposition.
Adding a mild, non-nucleophilic base like LizCOs or NazCOs can prevent the degradation
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of sensitive substrates.[9]
Question 3: How can | prevent fluorination at an undesirable position on my molecule?

Answer: This requires directing the fluorination to the desired site, which can be achieved by
altering the substrate's electronics or sterics.

¢ Immediate Actions:

o Employ Protecting Groups: Temporarily block other reactive sites with protecting groups.
[10][11] For example, if you want to fluorinate a specific position on an aromatic ring but
have a more activated, undesired position, you can temporarily install a blocking group
(like a silyl or bromo group) at the undesired position, perform the fluorination, and then
remove the blocking group. The use of protecting groups is a well-established strategy in
multi-step organic synthesis.[10][11][12][13]

o Catalyst-Directed Fluorination: Investigate transition-metal-catalyzed C-H fluorination
methods. Catalysts can offer exquisite site-selectivity that is not achievable with standard
electrophilic fluorinating agents alone.[6][14][15]

Part 2: Deep Dive Troubleshooting Guide

This section provides a more detailed analysis of the key factors controlling fluorination
selectivity and offers advanced strategies to minimize over-fluorination.

Understanding the Mechanism: Kinetic vs.
Thermodynamic Control

The battle between mono- and poly-fluorination is often a textbook case of kinetic versus
thermodynamic control.[2][3][4]

 Kinetic Product: The mono-fluorinated product is often the kinetic product—it forms faster
because the activation energy for the first fluorination is lower.

e Thermodynamic Product: Over-fluorinated products can be the thermodynamic products—
they are more stable overall, but the activation energy to form them from the mono-
fluorinated intermediate may be higher.
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Controlling the Outcome:

» To favor the kinetic product (mono-fluorination): Use low temperatures, a less reactive (more
selective) fluorinating agent, and short reaction times. This provides enough energy to
overcome the first activation barrier but not the second.

» To favor the thermodynamic product (poly-fluorination): Use higher temperatures, more
reactive agents, and longer reaction times. These conditions allow the reaction to equilibrate,
eventually favoring the most stable product.

Reaction Conditions

f ¥
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Choosing the Right Tool: The Fluorinating Agent

The reactivity of the fluorinating agent is arguably the most critical parameter. A wide array of
N-F reagents are available, each with a different "fluorinating power."[7][8][16]
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Reagent Common Name Relative Reactivity Key Characteristics

Powerful, versatile,

1-chloromethyl-4- but can be unselective
fluoro-1,4- and lead to over-
diazoniabicyclo[2.2.2] Selectfluor Very High fluorination.[5][6]
octane Bench-stable and can
bis(tetrafluoroborate) even be used in water.
[17][18]
Milder than

Selectfluor, offering a

good balance of

N- reactivity and

Fluorobenzenesulfoni NFSI High selectivity.[5][6][16]

mide Often a good first
choice for

troubleshooting over-

fluorination.

Reactivity can be

o tuned by changing
N-Fluoropyridinium (e.g., Umemoto's ] )
Variable substituents on the
Salts Reagents) S )
pyridine ring, allowing

for fine control.[7][8]

An experimentally-determined kinetic reactivity scale for various N-F reagents can provide a
guantitative guide for selection.[18] The choice between a powerful reagent like Selectfluor and
a milder one like NFSI should be based on the nucleophilicity of the substrate.[5] Highly
activated substrates often require milder reagents to avoid side reactions.

Advanced Strategies for Ultimate Control

When simple adjustments are not enough, more advanced techniques can provide the
necessary selectivity.

1. Flow Chemistry
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Executing fluorination reactions in a continuous flow microreactor offers superior control over

reaction parameters.[1]

e Mechanism of Control: Flow chemistry allows for precise control of residence time,
stoichiometry, and temperature gradients.[19] The rapid mixing and superior heat transfer in
microreactors can quench highly exothermic reactions and minimize the formation of
byproducts.[1][20] This technique is particularly advantageous when using hazardous
reagents like elemental fluorine or DAST, as it enhances safety by minimizing the volume of
hazardous material at any given time.[1][21][22]

» Benefits for Selectivity: By precisely controlling the residence time, the reaction can be
stopped after the mono-fluorination event, before significant over-fluorination can occur.

Reagent A | Reagent B
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2. Protocol: Slow-Addition Batch Fluorination

© 2026 BenchChem. All rights reserved. 6/14 Tech Support


https://www.beilstein-journals.org/bjoc/articles/9/314
https://pubs.rsc.org/en/content/articlehtml/2021/cs/d0cs00670j
https://www.beilstein-journals.org/bjoc/articles/9/314
https://pubs.acs.org/doi/abs/10.1021/op200331s
https://www.beilstein-journals.org/bjoc/articles/9/314
https://www.chemistryworld.com/news/safer-fluorination-process-developed-using-flow-electrochemistry/4014054.article
https://ley.group.ch.cam.ac.uk/fluorination-reactions
https://www.benchchem.com/product/b580373/docs?utm_src=pdf-body-img#technical-support-center-strategies-to-minimize-over-fluorination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580373?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

This protocol is a practical alternative to flow chemistry for achieving kinetic control in a
standard laboratory setting.

Objective: To maintain a low concentration of the fluorinating agent throughout the reaction to
favor mono-fluorination.

Materials:

e Three-neck round-bottom flask

e Substrate (1.0 equiv)

e Anhydrous solvent (e.g., Acetonitrile)

e Fluorinating Agent (e.g., NFSI, 1.05 equiv)
e Syringe pump and gas-tight syringe

e Inert atmosphere (Nitrogen or Argon)
 Stir bar and magnetic stir plate

e Cooling bath (if required)

Procedure:

e Setup: Under an inert atmosphere, add the substrate and anhydrous solvent to the three-
neck flask. If cooling is required, place the flask in a cooling bath and allow it to equilibrate to
the target temperature (e.g., 0 °C or -20 °C).

e Prepare Agent: In a separate, dry flask, dissolve the fluorinating agent in the anhydrous
solvent. Load this solution into the gas-tight syringe and mount it on the syringe pump.

» Slow Addition: Place the needle of the syringe through a septum in one of the necks of the
reaction flask. Begin the slow addition of the fluorinating agent solution. A typical addition
time might be 2-4 hours.
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» Monitor: Monitor the reaction progress periodically by TLC or LC-MS. Take small aliquots
from the reaction mixture to check the ratio of starting material, mono-fluorinated product,
and di-fluorinated product.

e Quench: Once the starting material is consumed (or the optimal product ratio is reached),
guench the reaction by adding a suitable quenching agent (e.g., saturated agueous sodium
thiosulfate or sodium bisulfite).

o Work-up & Purification: Proceed with standard aqueous work-up and purify the crude product
via column chromatography to separate the desired mono-fluorinated product from any
remaining starting material and over-fluorinated byproducts.

Part 3: Analytical Characterization

Properly identifying and quantifying over-fluorinated byproducts is crucial for reaction
optimization.

e Nuclear Magnetic Resonance (*°F NMR): This is the most direct method. Each chemically
distinct fluorine atom will give a unique signal, allowing for clear identification and
guantification of different fluorinated species.

e Mass Spectrometry (MS): High-resolution mass spectrometry can distinguish between
products based on their exact mass. The isotopic pattern can also be informative.

o Chromatography (HPLC, GC): These techniques are essential for separating the desired
product from byproducts.[23][24] Coupling these methods with mass spectrometry (LC-MS,
GC-MS) provides powerful analytical data for both separation and identification.[23] For
complex mixtures or unknown fluorinated compounds, advanced techniques like reverse-
phase HPLC coupled with molecular absorption spectrometry can be employed.[25]

» Total Fluorine Analysis: For bulk material analysis, techniques like Combustion lon
Chromatography (CIC) can quantify the total fluorine content, which can be useful for
screening products for the presence of fluorinated compounds.[23][26][27]

By systematically applying these strategies—from simple adjustments in stoichiometry and
temperature to advanced techniques like flow chemistry—researchers can gain precise control
over fluorination reactions and minimize the formation of undesirable over-fluorinated products.

© 2026 BenchChem. All rights reserved. 8/ 14 Tech Support


https://www.bizngo.org/images/ee_images/uploads/resources/CFE_PFAS_Testing_FactSheet_Final.pdf
https://www.atsdr.cdc.gov/toxprofiles/tp11-c7.pdf
https://www.bizngo.org/images/ee_images/uploads/resources/CFE_PFAS_Testing_FactSheet_Final.pdf
https://pubs.acs.org/doi/abs/10.1021/ac301201y
https://www.bizngo.org/images/ee_images/uploads/resources/CFE_PFAS_Testing_FactSheet_Final.pdf
https://pub.norden.org/temanord2024-510/2-overview-on-pfas-analytical-methods.html
https://pubs.rsc.org/en/content/articlehtml/2024/em/d3em00438d
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580373?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

References

Chambers, R., & Spink, R. (2012). Selective Continuous Flow Processes Using Fluorine
Gas. Organic Process Research & Development. [Link]

Chemistry World. (2021). Safer fluorination process developed using flow electrochemistry.
Chemistry World. [Link]

Fu, W. C., MacQueen, P. M., & Jamison, T. F. (2021). Continuous flow strategies for using
fluorinated greenhouse gases in fluoroalkylations. Chemical Society Reviews, 50(11), 6392-
6407. [Link]

BizNGO. (n.d.). A Short Guide to Analytical Methods for PFAS in Products. BizNGO. [Link]
Ley, S. V. Research Group. (n.d.). Fluorination Reactions. University of Cambridge. [Link]

Yoshida, J., & Nagaki, A. (2012). Flow microreactor synthesis in organo-fluorine chemistry.
Beilstein Journal of Organic Chemistry, 8, 2035-2046. [Link]

Wikipedia. (n.d.). Electrophilic fluorination. Wikipedia. [Link]

Various Authors. (2018). Strategies Towards Challenging Fluorination Reactions. In C-H and
C-X Bond Functionalization: Transition Metal Mediation. [Link]

Kitamura, M., & Zhdankin, V. V. (2020). Electrophilic Fluorination Using HF as a Source of
Fluorine. Molecules, 25(21), 5099. [Link]

Publications Office of the EU. (n.d.). Overview on PFAS analytical methods. Publications
Office of the European Union. [Link]

ATSDR. (n.d.). Analytical Methods. In Toxicological Profile for Fluorides, Hydrogen Fluoride,
and Fluorine. [Link]

ResearchGate. (2025). Mechanism of electrophilic fluorination of aromatic compounds with
NF-reagents. ResearchGate. [Link]

Royal Society of Chemistry. (2013). Mechanism of electrophilic fluorination with Pd(iv):
fluoride capture and subsequent oxidative fluoride transfer. Chemical Science. [Link]

© 2026 BenchChem. All rights reserved. 9/14 Tech Support


https://pubs.acs.org/doi/10.1021/op200336t
https://www.chemistryworld.com/news/safer-fluorination-process-developed-using-flow-electrochemistry/4014167.article
https://pubs.rsc.org/en/content/articlelanding/2021/cs/d0cs00670j
https://www.bizngo.org/safer-chemicals/pfas/pfas-analytical-methods
https://www.leygroup.ch.cam.ac.uk/fluorination-reactions
https://www.beilstein-journals.org/bjoc/articles/8/228
https://en.wikipedia.org/wiki/Electrophilic_fluorination
https://onlinelibrary.wiley.com/doi/10.1002/9781119379294.ch7
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7663806/
https://publications.europa.eu/en/publication-detail/-/publication/c876b5e6-8e10-11ee-99ba-01aa75ed71a1
https://www.atsdr.cdc.gov/toxprofiles/tp11/chapter_7.html
https://www.researchgate.net/publication/262529813_Mechanism_of_electrophilic_fluorination_of_aromatic_compounds_with_NF-reagents
https://pubs.rsc.org/en/content/articlelanding/2014/sc/c3sc52392e
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580373?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Shibata, N., et al. (2019). Development of N-F fluorinating agents and their fluorinations:
Historical perspective. Beilstein Journal of Organic Chemistry, 15, 2634-2673. [Link]

Mayr, H., et al. (2018). Kinetics of Electrophilic Fluorinations of Enamines and Carbanions:
Comparison of the Fluorinating Power of N-F Reagents. Journal of the American Chemical
Society. [Link]

ResearchGate. (n.d.). Quantitative reactivity scale of N—F fluorinating reagents.
ResearchGate. [Link]

Royal Society of Chemistry. (2023). Identification and quantification of fluorinated polymers in
consumer products by combustion ion chromatography and pyrolysis-gas chromatography-
mass spectrometry. Environmental Science: Atmospheres. [Link]

American Chemical Society. (2017). Fluorine Speciation Analysis Using Reverse Phase
Liquid Chromatography Coupled Off-Line to Continuum Source Molecular Absorption
Spectrometry (CS-MAS). Analytical Chemistry. [Link]

Paquin, J.-F.,, et al. (2018). A quantitative reactivity scale for electrophilic fluorinating
reagents. Chemical Science, 9(4), 940-947. [Link]

MDPI. (2021). Thermodynamics and Kinetics Research of the Fluorination Process of the
Concentrate Rutile. MDPI. [Link]

ResearchGate. (n.d.). Kinetic vs. thermodynamic control. ResearchGate. [Link]

MDPI. (2023). Catalytic Fluorination with Modern Fluorinating Agents: Recent Developments
and Synthetic Scope. MDPI. [Link]

ACS GCI Pharmaceutical Roundtable. (n.d.). Fluorination. ACS GCI Pharmaceutical
Roundtable Reagent Guides. [Link]

Wikipedia. (n.d.). Protecting group. Wikipedia. [Link]

American Chemical Society. (2006). The Many Roles for Fluorine in Medicinal Chemistry.
Journal of Medicinal Chemistry. [Link]

© 2026 BenchChem. All rights reserved. 10/14 Tech Support


https://www.beilstein-journals.org/bjoc/articles/15/258
https://pubs.acs.org/doi/10.1021/jacs.8b07521
https://www.researchgate.net/figure/Quantitative-reactivity-scale-for-popular-N-F-reagents-Adapted-with-permission-from-ref_fig3_327666248
https://pubs.rsc.org/en/content/articlelanding/2024/ea/d3ea00113b
https://pubs.acs.org/doi/10.1021/acs.analchem.7b02701
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5909204/
https://www.mdpi.com/2075-4701/12/1/13
https://www.researchgate.net/figure/Kinetic-vs-thermodynamic-control_fig3_266050518
https://www.mdpi.com/1420-3049/28/13/5005
https://www.reagentguides.com/fluorination/
https://en.wikipedia.org/wiki/Protecting_group
https://pubs.acs.org/doi/10.1021/jm051260h
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580373?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Organic Chem Explained. (2018). Kinetic vs thermodynamic control [Video]. YouTube. [Link]

Shimizu, M., & Hiyama, T. (2005). Modern synthetic methods for fluorine-substituted target
molecules. Angewandte Chemie International Edition, 44(2), 214-231. [Link]

Wessjohann, L. A., et al. (2005). The 2-(Triphenylsilyl)ethoxycarbonyl-(“Tpseoc”-) Group: A
New Silicon-Based, Fluoride Cleavable Oxycarbonyl Protecting Group Highly Orthogonal to
the Boc-, Fmoc-. Angewandte Chemie International Edition, 44(4), 652-655. [Link]

Sheppard, T., & Nishikata, T. (n.d.). Site selectivities in fluorination. UCL Discovery. [Link]
Wikipedia. (n.d.). Thermodynamic and kinetic reaction control. Wikipedia. [Link]

Royal Society of Chemistry. (2019). Avoid Protecting Groups. In Green Chemistry: Principles
and Case Studies. [Link]

The Britton Group. (n.d.). Fluorination Strategies. Simon Fraser University. [Link]

NIH. (2019). Development of N-F fluorinating agents and their fluorinations: Historical
perspective. National Center for Biotechnology Information. [Link]

ACS GCI Pharmaceutical Roundtable. (n.d.). Specific Solvent Issues with Fluorination. ACS
GCI Pharmaceutical Roundtable Reagent Guides. [Link]

NIH. (2020). Fluorinated Protein and Peptide Materials for Biomedical Applications. National
Center for Biotechnology Information. [Link]

Scientific Update. (2018). Protecting group free radical C-H trifluoromethylation of peptides.
Scientific Update. [Link]

Jack Westin. (n.d.). Kinetic Control Versus Thermodynamic Control Of A Reaction. MCAT
Content. [Link]

American Chemical Society. (2025). Defluorination Mechanisms and Real-Time Dynamics of
Per- and Polyfluoroalkyl Substances on Electrified Surfaces. Environmental Science &
Technology Letters. [Link]

© 2026 BenchChem. All rights reserved. 11/14 Tech Support


https://www.youtube.com/watch?v=k-jV-2aL4kE
https://pubmed.ncbi.nlm.nih.gov/15614922/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2713854/
https://discovery.ucl.ac.uk/id/eprint/10052303/
https://en.wikipedia.org/wiki/Thermodynamic_and_kinetic_reaction_control
https://pubs.rsc.org/en/content/ebook/978-1-78801-479-2/978-1-78801-479-2-ebook-chapter-8
https://brittongroup.ca/research_areas/fluorination-strategies/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6848972/
https://www.reagentguides.com/fluorination/specific-solvent-issues-with-fluorination/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7345389/
https://www.scientificupdate.com/articles/protecting_group_free_radical_c-h_trifluoromethylation_of_peptides
https://jackwestin.com/resources/mcat-content/rate-processes-in-chemical-reactions-kinetics-and-equilibrium/kinetic-control-versus-thermodynamic-control-of-a-reaction
https://pubs.acs.org/doi/10.1021/acs.estlett.5c00123
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580373?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

+ ResearchGate. (n.d.). Defluorination Mechanisms and Real-Time Dynamics of Per- and
Polyfluoroalkyl Substances on Electrified Surfaces. ResearchGate. [Link]

+ ResearchGate. (n.d.). (PDF) Defluorination Mechanisms and Real-Time Dynamics of Per-
and Polyfluoroalkyl Substances on Electrified Surfaces. ResearchGate. [Link]

+ ResearchGate. (2025). (PDF) From fluorine's position in the periodic table to PFAS
environmental issues. ResearchGate. [Link]

+ ResearchGate. (n.d.). Poly/Perfluorinated Alkyl Substances (PFASs) — Synthetic Methods,
Properties and Applications. ResearchGate. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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